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Cat. No.: B15589856

Get Quote

An In-depth Exploration of the Biosynthetic Pathway, Experimental Methodologies, and

Regulatory Networks Governing the Formation of a Complex Secoiridoid Glycoside in Plants.

Introduction
Jasamplexoside C, a complex secoiridoid glycoside identified in plant species such as

Jasminum elongatum, represents a fascinating example of the intricate biosynthetic capabilities

of plants. Secoiridoids are a large and diverse group of monoterpenoids characterized by a

cleaved cyclopentane ring, and they often exhibit a wide range of biological activities, making

them of significant interest to researchers in natural product chemistry, pharmacology, and drug

development. This technical guide provides a comprehensive overview of the proposed

biosynthetic pathway of Jasamplexoside C, detailing the enzymatic steps, key intermediates,

and regulatory mechanisms. Furthermore, it offers a compilation of relevant quantitative data

and detailed experimental protocols to facilitate further research in this area.

Chemical Structure of Jasamplexoside C
The chemical structure of Jasamplexoside C is crucial for understanding its biosynthesis. Its

molecular formula is C42H54O25, and its structure is characterized by a secoiridoid aglycone

core extensively decorated with glucose moieties and other functional groups.
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Molecular Formula: C42H54O25[1] CAS Number: 147742-02-7[1]

The Biosynthetic Pathway of Jasamplexoside C
The biosynthesis of Jasamplexoside C follows the general pathway of iridoid and secoiridoid

formation in plants, originating from the universal isoprenoid precursors, isopentenyl

pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). The pathway can be broadly

divided into three main stages: the formation of the iridoid skeleton, the cleavage to a

secoiridoid, and the subsequent tailoring reactions to yield the final complex structure of

Jasamplexoside C.

Formation of the Iridoid Skeleton
The initial steps of the pathway leading to the core iridoid structure are well-established and

involve the following key enzymatic reactions:

Geranyl Diphosphate (GPP) Synthesis: IPP and DMAPP, derived from the methylerythritol

phosphate (MEP) pathway in plastids, are condensed by geranyl diphosphate synthase

(GPPS) to form geranyl diphosphate (GPP).

Geraniol Formation: GPP is then hydrolyzed by geraniol synthase (GES) to produce the

monoterpene alcohol, geraniol.

Hydroxylation and Oxidation: Geraniol undergoes a series of oxidative modifications. First,

geraniol-8-hydroxylase (G8H), a cytochrome P450 monooxygenase, hydroxylates geraniol to

8-hydroxygeraniol. This is followed by a two-step oxidation catalyzed by 8-hydroxygeraniol

oxidoreductase (8-HGO) to yield 8-oxogeranial.

Reductive Cyclization: The crucial step in the formation of the iridoid's characteristic

cyclopentanopyran ring system is the reductive cyclization of 8-oxogeranial, catalyzed by

iridoid synthase (ISY). This reaction produces the central iridoid intermediate, nepetalactol.

Cleavage to the Secoiridoid Backbone
Following the formation of the iridoid core, the cyclopentane ring is cleaved to generate the

secoiridoid scaffold. This process is catalyzed by secologanin synthase (SLS), a cytochrome

P450 enzyme that acts on an iridoid glucoside intermediate. The product of this reaction is
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secologanin, a key branch-point intermediate in the biosynthesis of many secoiridoids and

terpenoid indole alkaloids.

Tailoring Reactions to Form Jasamplexoside C
Starting from a secologanin-like precursor, a series of tailoring reactions, including

glycosylations, hydroxylations, and acylations, are required to synthesize the final, complex

structure of Jasamplexoside C. While the specific enzymes for Jasamplexoside C are not yet

characterized, the general classes of enzymes involved are:

UDP-dependent Glycosyltransferases (UGTs): These enzymes are responsible for attaching

sugar moieties (glucose in this case) to the secoiridoid aglycone. The multiple glucose units

in Jasamplexoside C suggest the involvement of several specific UGTs.

Cytochrome P450 Monooxygenases (P450s): These enzymes likely catalyze further

hydroxylations on the secoiridoid core.

Acyltransferases (ATs): These enzymes would be responsible for the addition of any acyl

groups present on the sugar or aglycone moieties.

The proposed biosynthetic pathway is depicted in the following diagram:
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Caption: Proposed biosynthetic pathway of Jasamplexoside C.

Quantitative Data on Secoiridoid Biosynthesis
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Quantitative analysis of secoiridoids and the expression of their biosynthetic genes provides

valuable insights into the regulation of this pathway. The following tables summarize

representative quantitative data from studies on related secoiridoid-producing plants.

Plant Material Secoiridoid Concentration
Analytical
Method

Reference

Gentiana davidii

var. formosana

(aerial parts)

Gentiopicroside Varies with age HPLC [1]

Gentiana davidii

var. formosana

(underground

parts)

Swertiamarin Varies with age HPLC [1]

Gentiana lutea

roots
Gentiopicroside 4.46-9.53%

RP-HPLC, LC-

MS
[2][3]

Gentiana lutea

roots
Loganic acid 0.10-0.76%

RP-HPLC, LC-

MS
[2][3]

Gentiana lutea

roots
Swertiamarin 0.21-0.45%

RP-HPLC, LC-

MS
[2][3]

Gene Plant
Fold Change
(Wounding vs.
Control)

Analytical
Method

Reference

CeSLS
Centaurium

erythraea
~12 qRT-PCR [4]

CeBIS1 (TF)
Centaurium

erythraea
~8 qRT-PCR [4]

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

Jasamplexoside C biosynthesis.
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Heterologous Expression and Functional
Characterization of Iridoid Synthase (ISY)
Objective: To produce and functionally verify the activity of a candidate iridoid synthase

enzyme.

Protocol:

Gene Cloning: Amplify the full-length coding sequence of the candidate ISY gene from cDNA

using gene-specific primers. Clone the PCR product into a suitable expression vector (e.g.,

pET-28a for E. coli).

Heterologous Expression: Transform the expression construct into a suitable E. coli strain

(e.g., BL21(DE3)). Grow the cells to an OD600 of 0.6-0.8 and induce protein expression with

IPTG (isopropyl β-D-1-thiogalactopyranoside).

Protein Purification: Harvest the cells by centrifugation and lyse them by sonication. Purify

the His-tagged recombinant protein using nickel-nitrilotriacetic acid (Ni-NTA) affinity

chromatography.

Enzyme Assay:

Prepare a reaction mixture containing the purified enzyme, the substrate 8-oxogeranial,

and the cofactor NADPH in a suitable buffer.

Incubate the reaction at an optimal temperature (e.g., 30°C).

Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

Product Analysis: Analyze the reaction products by gas chromatography-mass spectrometry

(GC-MS) to identify the formation of nepetalactol.
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Caption: Workflow for heterologous expression and characterization of ISY.

Quantitative Analysis of Secoiridoid Glycosides by
HPLC-MS
Objective: To quantify the abundance of Jasamplexoside C and related secoiridoids in plant

tissues.

Protocol:

Sample Preparation:
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Freeze-dry plant material and grind to a fine powder.

Extract the powdered tissue with a suitable solvent (e.g., methanol/water mixture) using

sonication or shaking.

Centrifuge the extract to remove solid debris and filter the supernatant.

HPLC Separation:

Inject the filtered extract onto a reverse-phase C18 column.

Use a gradient elution with a mobile phase consisting of water with a small percentage of

formic acid (Solvent A) and acetonitrile (Solvent B).

MS Detection:

Couple the HPLC system to a mass spectrometer equipped with an electrospray ionization

(ESI) source.

Operate the mass spectrometer in negative ion mode for the detection of deprotonated

molecules [M-H]⁻.

Perform tandem mass spectrometry (MS/MS) for structural confirmation by analyzing the

fragmentation patterns of the parent ions.

Quantification:

Generate a standard curve using a purified standard of Jasamplexoside C (if available)

or a related secoiridoid.

Calculate the concentration of the target compounds in the plant extracts based on the

peak areas and the standard curve.

Plant Tissue
Extraction

Reverse-Phase HPLC
Separation

ESI-MS/MS
Detection

Quantification using
Standard Curve

Click to download full resolution via product page
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Caption: Workflow for quantitative analysis of secoiridoids by HPLC-MS.

Structure Elucidation by NMR Spectroscopy
Objective: To determine the chemical structure of Jasamplexoside C and its biosynthetic

intermediates.

Protocol:

Sample Purification: Isolate the compound of interest from plant extracts using a combination

of chromatographic techniques (e.g., column chromatography, preparative HPLC) to achieve

high purity.

NMR Sample Preparation: Dissolve the purified compound in a suitable deuterated solvent

(e.g., CD3OD, DMSO-d6).

1D NMR Spectroscopy:

Acquire a ¹H NMR spectrum to determine the number and types of protons and their

coupling patterns.

Acquire a ¹³C NMR spectrum to determine the number and types of carbon atoms.

2D NMR Spectroscopy:

COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within the

same spin system.

HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond correlations

between protons and their directly attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between protons and carbons, which is crucial for connecting different spin

systems and elucidating the overall carbon skeleton.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, which is essential for stereochemical assignments.
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Data Interpretation: Integrate the information from all NMR experiments to assemble the

complete chemical structure of the molecule.

Regulation of Secoiridoid Biosynthesis
The biosynthesis of secoiridoids is tightly regulated at multiple levels, including transcriptional

control and hormonal signaling. The jasmonate signaling pathway plays a prominent role in

upregulating the expression of secoiridoid biosynthetic genes, particularly in response to biotic

and abiotic stresses.

Transcription Factors: Several families of transcription factors, including AP2/ERF, bHLH,

and WRKY, have been shown to regulate the expression of genes in the iridoid and

secoiridoid pathways. For instance, the bHLH transcription factor BIS1 is a known activator

of secoiridoid biosynthesis genes in response to jasmonate signaling.

Jasmonate Signaling: Wounding or herbivore attack triggers the biosynthesis of jasmonic

acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-Ile). JA-Ile binds to its

receptor, COI1, leading to the degradation of JAZ repressor proteins. This derepression

allows transcription factors to activate the expression of jasmonate-responsive genes,

including those involved in secoiridoid biosynthesis.
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Caption: Jasmonate signaling pathway regulating secoiridoid biosynthesis.

Conclusion
The biosynthesis of Jasamplexoside C is a complex and highly regulated process that

involves a series of enzymatic reactions to construct and modify a secoiridoid scaffold. This
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technical guide provides a foundational understanding of this pathway, supported by

quantitative data and detailed experimental protocols. Further research, particularly the

functional characterization of the specific tailoring enzymes involved in the final steps of

Jasamplexoside C formation, will be crucial for a complete elucidation of its biosynthesis and

for enabling biotechnological approaches to produce this and other valuable secoiridoid

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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